Cas no 2228656-18-4 (1-(5-chlorothiophen-3-yl)-4,4-difluorocyclohexan-1-amine)

1-(5-Chlorothiophen-3-yl)-4,4-difluorocyclohexan-1-amine is a fluorinated cyclohexylamine derivative featuring a chlorothiophene substituent, offering unique structural and electronic properties. Its difluorocyclohexyl moiety enhances metabolic stability and lipophilicity, making it a valuable intermediate in pharmaceutical and agrochemical research. The chlorothiophene group contributes to its potential as a building block for bioactive molecules, particularly in the development of kinase inhibitors or antimicrobial agents. The compound's rigid cyclohexane backbone and halogenated heterocycle improve binding selectivity and solubility profiles. Its well-defined stereochemistry and functional group compatibility further support its utility in medicinal chemistry and material science applications.
1-(5-chlorothiophen-3-yl)-4,4-difluorocyclohexan-1-amine structure
2228656-18-4 structure
Product Name:1-(5-chlorothiophen-3-yl)-4,4-difluorocyclohexan-1-amine
CAS No:2228656-18-4
MF:C10H12ClF2NS
MW:251.723787307739
CID:5838170
PubChem ID:165633661
Update Time:2025-05-26

1-(5-chlorothiophen-3-yl)-4,4-difluorocyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 1-(5-chlorothiophen-3-yl)-4,4-difluorocyclohexan-1-amine
    • EN300-1955862
    • 2228656-18-4
    • Inchi: 1S/C10H12ClF2NS/c11-8-5-7(6-15-8)9(14)1-3-10(12,13)4-2-9/h5-6H,1-4,14H2
    • InChI Key: DGPIAHMRHHHKGF-UHFFFAOYSA-N
    • SMILES: ClC1=CC(=CS1)C1(CCC(CC1)(F)F)N

Computed Properties

  • Exact Mass: 251.0347046g/mol
  • Monoisotopic Mass: 251.0347046g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 240
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 54.3Ų

1-(5-chlorothiophen-3-yl)-4,4-difluorocyclohexan-1-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1955862-1.0g
1-(5-chlorothiophen-3-yl)-4,4-difluorocyclohexan-1-amine
2228656-18-4
1g
$0.0 2023-06-03
Enamine
EN300-1955862-0.05g
1-(5-chlorothiophen-3-yl)-4,4-difluorocyclohexan-1-amine
2228656-18-4
0.05g
$1247.0 2023-09-17
Enamine
EN300-1955862-0.1g
1-(5-chlorothiophen-3-yl)-4,4-difluorocyclohexan-1-amine
2228656-18-4
0.1g
$1307.0 2023-09-17
Enamine
EN300-1955862-0.25g
1-(5-chlorothiophen-3-yl)-4,4-difluorocyclohexan-1-amine
2228656-18-4
0.25g
$1366.0 2023-09-17
Enamine
EN300-1955862-0.5g
1-(5-chlorothiophen-3-yl)-4,4-difluorocyclohexan-1-amine
2228656-18-4
0.5g
$1426.0 2023-09-17
Enamine
EN300-1955862-1g
1-(5-chlorothiophen-3-yl)-4,4-difluorocyclohexan-1-amine
2228656-18-4
1g
$1485.0 2023-09-17
Enamine
EN300-1955862-2.5g
1-(5-chlorothiophen-3-yl)-4,4-difluorocyclohexan-1-amine
2228656-18-4
2.5g
$2912.0 2023-09-17
Enamine
EN300-1955862-5g
1-(5-chlorothiophen-3-yl)-4,4-difluorocyclohexan-1-amine
2228656-18-4
5g
$4309.0 2023-09-17
Enamine
EN300-1955862-10g
1-(5-chlorothiophen-3-yl)-4,4-difluorocyclohexan-1-amine
2228656-18-4
10g
$6390.0 2023-09-17

Additional information on 1-(5-chlorothiophen-3-yl)-4,4-difluorocyclohexan-1-amine

Comprehensive Analysis of 1-(5-chlorothiophen-3-yl)-4,4-difluorocyclohexan-1-amine (CAS No. 2228656-18-4)

In the rapidly evolving field of pharmaceutical and agrochemical research, 1-(5-chlorothiophen-3-yl)-4,4-difluorocyclohexan-1-amine (CAS 2228656-18-4) has emerged as a compound of significant interest. This molecule, characterized by its unique chlorothiophene and difluorocyclohexylamine moieties, offers a versatile scaffold for drug discovery and material science applications. Researchers are increasingly focusing on its potential in addressing modern challenges such as antimicrobial resistance and sustainable crop protection, aligning with global trends like green chemistry and precision medicine.

The structural complexity of CAS 2228656-18-4 enables interactions with biological targets through its hydrogen-bonding capabilities and lipophilic properties. Recent studies highlight its relevance in central nervous system (CNS) drug development, particularly for neurological disorders—a hot topic in 2024 due to rising demand for neurodegenerative disease treatments. Its thiophene ring modification also makes it a candidate for organic electronics, responding to the surge in searches for "bio-compatible semiconductors."

Synthetic routes to 1-(5-chlorothiophen-3-yl)-4,4-difluorocyclohexan-1-amine often involve Pd-catalyzed cross-coupling or nucleophilic substitution, methods frequently queried in academic databases. The compound’s stereochemistry (with its chiral cyclohexane core) is another focal point, as enantioselective synthesis remains a trending research area. Analytical techniques like HPLC-MS and NMR spectroscopy are critical for quality control—keywords often associated with this compound in patent literature.

From an industrial perspective, scalability and cost-effective synthesis of 2228656-18-4 are frequently discussed in forums. Environmental concerns drive interest in solvent-free reactions or catalytic recycling systems for its production. Notably, its metabolic stability data—often searched by pharmacologists—shows promise for oral bioavailability, a key factor in drug-likeness predictions using AI tools like AlphaFold or Schrödinger Suite.

Regulatory landscapes also influence research directions. While not classified as hazardous, proper handling protocols for halogenated compounds are emphasized in safety sheets—a detail often overlooked in search queries but crucial for lab personnel. The compound’s patent status (another high-search-volume topic) reveals competitive activity in Europe and Asia, particularly for applications in G-protein-coupled receptor (GPCR) modulation.

Future prospects for 1-(5-chlorothiophen-3-yl)-4,4-difluorocyclohexan-1-amine may involve computational drug design integration or biocatalysis optimization—both trending in 2024’s "AI-driven chemistry" discourse. Its dual potential in therapeutics and material science ensures sustained relevance, making CAS 2228656-18-4 a compelling subject for interdisciplinary research.

Recommended suppliers
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent